(E)-2-(2-Tosylvinyl)naphthalene

• Molecular Formula: C19H16O2S
• Molecular Weight: 308.4 g/mol
• IUPAC Name: 2-[(E)-2-(4-methylphenyl)sulfonylethenyl]naphthalene
• InChI: InChI=1S/C19H16O2S/c1-15-6-10-19(11-7-15)22(20,21)13-12-16-8-9-17-4-2-3-5-18(17)14-16/h2-14H,1H3/b13-12+
• InChI Key: JJLDGWCKAMZMQF-OUKQBFOZSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)/C=C/C2=CC3=CC=CC=C3C=C2
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C=CC2=CC3=CC=CC=C3C=C2

Description

(E)-2-(2-Tosylvinyl)naphthalene is a naphthalene derivative functionalized with a tosylvinyl group at the 2-position. The compound is synthesized via vinyl sulfonylation of 2-vinylnaphthalene using a tosyl reagent, yielding a white solid with a molecular formula of C₁₉H₁₆O₂S and a molecular weight of 308.43 g/mol . Key characterization data includes:

• 1H NMR (CDCl₃): δ 7.33–7.24 (m, 7H, aromatic), 7.10 (d, J = 8.0 Hz, 2H, tosyl aromatic), 2.29 (s, 3H, tosyl methyl) .
• 13C NMR: Peaks at δ 149.00 (vinyl), 144.23 (tosyl SO₂), and 21.59 (tosyl CH₃) .
• Synthesis: Achieved in 64% yield via silica gel chromatography, confirming the E-configuration of the vinyl group .

Comparison with Similar Compounds

Structural Analogues

The following compounds share structural similarities with (E)-2-(2-Tosylvinyl)naphthalene:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Melting Point/Data	Synthesis Method
(E)-2-(2-Tosylvinyl)naphthalene	C₁₉H₁₆O₂S	308.43	Tosylvinyl (SO₂-C₆H₄-CH₃)	Not reported	Vinyl sulfonylation
2-Ethenylnaphthalene	C₁₂H₁₀	154.21	Ethenyl (CH₂=CH-)	338–339 K	Commercial synthesis
2-(Ethenylsulfonyl)naphthalene	C₁₂H₁₀O₂S	218.27	Ethenylsulfonyl (SO₂-CH=CH₂)	Not reported	Sulfonylation
(E)-2-(Naphthalen-2-yl)-2-tosylvinylsulfane	C₂₈H₂₄O₂S₂	464.62	Tosylvinyl + p-tolylsulfane	Not reported	Ni-catalyzed coupling
2-[(1E)-2-(4-Methoxyphenyl)ethenyl]naphthalene	C₁₉H₁₆O	260.33	4-Methoxyphenylethenyl (OCH₃-C₆H₄-CH=CH-)	Not reported	Cross-coupling

Physicochemical Properties

• Electronic Effects : The tosyl group in (E)-2-(2-Tosylvinyl)naphthalene introduces strong electron-withdrawing effects via the sulfonyl moiety, altering reactivity compared to simpler ethenyl derivatives like 2-Ethenylnaphthalene .

Spectroscopic Differentiation

• 1H NMR :
  • The tosyl methyl group (δ ~2.29 ppm) in (E)-2-(2-Tosylvinyl)naphthalene is absent in analogues like 2-Ethenylnaphthalene .
  • 2-(Ethenylsulfonyl)naphthalene lacks the para-methyl aromatic protons (δ ~7.10 ppm) seen in the tosyl derivative .
• 13C NMR : The SO₂ carbon in (E)-2-(2-Tosylvinyl)naphthalene (δ ~144 ppm) is distinct from sulfones in other derivatives (e.g., δ ~138–142 ppm in ethenylsulfonyl compounds) .

Toxicological Considerations

This highlights a critical research gap compared to well-studied methylnaphthalenes .